{1'-[(2E)-3-(2-methoxyphenyl)-2-propen-1-yl]-1,3'-bipiperidin-4-yl}methanol

• IUPAC Name: [1-[1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]piperidin-3-yl]piperidin-4-yl]methanol
• InChI: InChI=1S/C21H32N2O2/c1-25-21-9-3-2-6-19(21)7-4-12-22-13-5-8-20(16-22)23-14-10-18(17-24)11-15-23/h2-4,6-7,9,18,20,24H,5,8,10-17H2,1H3/b7-4+
• InChI Key: UYTVVYRBWSRGFO-QPJJXVBHSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CCN2CCCC(C2)N3CCC(CC3)CO
• Isomeric SMILES: COC1=CC=CC=C1/C=C/CN2CCCC(C2)N3CCC(CC3)CO
• Molecular Formula: C21H32N2O2
• Molecular Weight: 344.5 g/mol

Description

{1'-[(2E)-3-(2-methoxyphenyl)-2-propen-1-yl]-1,3'-bipiperidin-4-yl}methanol is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research.

Scientific Research Applications

{1'-[(2E)-3-(2-methoxyphenyl)-2-propen-1-yl]-1,3'-bipiperidin-4-yl}methanol has shown potential in medical research, particularly in the field of neuroscience. It has been studied for its ability to modulate the activity of dopamine receptors in the brain, which could have implications for the treatment of disorders such as Parkinson's disease and schizophrenia.

Mechanism of Action

The exact mechanism of action of {1'-[(2E)-3-(2-methoxyphenyl)-2-propen-1-yl]-1,3'-bipiperidin-4-yl}methanol is not fully understood. However, it is believed to act as a partial agonist at dopamine receptors, meaning that it can activate the receptors to a certain degree but not to the same extent as a full agonist.
Biochemical and Physiological Effects:
Studies have shown that {1'-[(2E)-3-(2-methoxyphenyl)-2-propen-1-yl]-1,3'-bipiperidin-4-yl}methanol can increase the release of dopamine in the brain, which could have potential therapeutic effects. It has also been shown to improve motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using {1'-[(2E)-3-(2-methoxyphenyl)-2-propen-1-yl]-1,3'-bipiperidin-4-yl}methanol in lab experiments is its specificity for dopamine receptors. This allows researchers to study the effects of dopamine receptor activation without interference from other neurotransmitter systems. However, one limitation is that the compound has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several potential future directions for research on {1'-[(2E)-3-(2-methoxyphenyl)-2-propen-1-yl]-1,3'-bipiperidin-4-yl}methanol. One area of interest is its potential use in the treatment of Parkinson's disease. Further studies could explore the compound's ability to improve motor function and potentially slow the progression of the disease. Another area of interest is its potential use in the treatment of schizophrenia, as dopamine dysfunction is believed to play a role in the development of the disorder. Additionally, research could explore the compound's potential as a tool for studying dopamine receptor function and its role in various neurological disorders.

Synthesis Methods

The synthesis of {1'-[(2E)-3-(2-methoxyphenyl)-2-propen-1-yl]-1,3'-bipiperidin-4-yl}methanol involves the reaction of 4-piperidinone hydrochloride with 2-methoxybenzaldehyde and (E)-3-(bromomethyl)-1-propene in the presence of a base. The resulting product is then reduced using lithium aluminum hydride to obtain the final compound.